Cas no 2229403-19-2 ((1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine)

• Product Name: (1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine
• CAS No: 2229403-19-2
• MF: C₃H₄F₆N₂
• MW: 182.067681312561
• CID: 5810903
• PubChem ID: 165658327
• Update Time: 2025-05-25

(1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-
• 2,2,2-trifluoro-1-(trifluoromethyl)ethyl]hydrazine
• (1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine
• EN300-1940631
• 2229403-19-2

• Inchi： 1S/C3H4F6N2/c4-2(5,6)1(11-10)3(7,8)9/h1,11H,10H2
• InChI Key： LGXOKYWGNCGBLD-UHFFFAOYSA-N
• SMILES： N(C(C(F)(F)F)C(F)(F)F)N

Computed Properties

• Exact Mass: 182.02786711g/mol
• Monoisotopic Mass: 182.02786711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.471±0.06 g/cm3(Predicted)
• Boiling Point: 71.1±40.0 °C(Predicted)
• pka: 4.56±0.10(Predicted)

Additional information on (1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine

Recent Advances in the Application of (1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine and Compound 2229403-19-2 in Chemical Biology and Pharmaceutical Research

The chemical compound (1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine and its derivative, 2229403-19-2, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their unique physicochemical properties, which make them valuable building blocks in the synthesis of novel bioactive molecules. Recent studies have explored their potential applications in drug discovery, particularly in the development of enzyme inhibitors and fluorinated pharmaceuticals.

One of the key areas of research involving (1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine is its role as a precursor in the synthesis of fluorinated hydrazones and hydrazides. These derivatives exhibit enhanced metabolic stability and bioavailability, making them attractive candidates for therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that hydrazine derivatives incorporating the hexafluoroisopropyl group showed remarkable inhibitory activity against several disease-relevant enzymes, including kinases and proteases.

Compound 2229403-19-2, a specific derivative of (1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine, has been the focus of recent investigations in oncology research. Preliminary in vitro studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, with particular efficacy observed in breast and lung cancer models. The mechanism of action appears to involve the disruption of cellular redox homeostasis, leading to selective cytotoxicity in malignant cells while sparing normal tissues.

Recent synthetic methodology developments have significantly improved the accessibility of these compounds. A 2024 Nature Communications paper described a novel catalytic system that enables the efficient preparation of (1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine derivatives under mild conditions, with excellent yields and stereoselectivity. This advancement has opened new possibilities for structure-activity relationship studies and the rapid generation of compound libraries for high-throughput screening.

The unique fluorine-rich nature of these compounds also presents opportunities for applications in positron emission tomography (PET) imaging. Researchers are exploring the incorporation of radiofluorinated analogs of 2229403-19-2 as potential imaging probes for various pathological conditions. Early preclinical results suggest favorable pharmacokinetic properties and target specificity, particularly in neurological disorders characterized by protein misfolding.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as potential metabolic instability of the hydrazine moiety and the need for improved formulation strategies are currently being addressed through structural optimization and drug delivery system development. Ongoing research aims to balance the beneficial effects of fluorination with optimal drug-like properties to maximize therapeutic potential.

In conclusion, (1,1,1,3,3,3-hexafluoropropan-2-yl)hydrazine and its derivative 2229403-19-2 represent versatile tools in modern medicinal chemistry. Their continued investigation holds promise for the development of novel therapeutic agents and imaging probes across multiple disease areas. Future research directions will likely focus on expanding the structural diversity of these compounds and elucidating their precise mechanisms of action at the molecular level.